Thyroxine-13C6

Specification

• CAS No.: 1217780-14-7
• Molecular Formula: C15H11I4NO4
• Molecular Weight: 782.81
• IUPAC Name: (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)oxy-3,5-diiodophenyl]propanoic acid
• Standard InChI: InChI=1S/C15H11I4NO4/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23/h1-2,4-5,12,21H,3,20H2,(H,22,23)/t12-/m0/s1/i4+1,5+1,7+1,8+1,9+1,13+1
• SMILES: C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)O)N

Introduction

Chemical Properties and Structure

Thyroxine-13C6 maintains the fundamental chemical structure of standard levothyroxine but with six carbon atoms in one of the phenolic rings labeled with the carbon-13 isotope. The chemical formula of Thyroxine-13C6 is C15H11I4NO4, which contains four iodine atoms essential for its biological activity. The molecular weight of Thyroxine-13C6 is 782.83 g/mol, slightly higher than unlabeled thyroxine due to the substitution of carbon-12 atoms with the heavier carbon-13 isotope.

The full chemical name of Thyroxine-13C6 is (2S)-2-amino-3-(4-(4-hydroxy-3,5-diiodo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)oxy-3,5-diiodophenyl)propanoic acid. This name precisely describes the structure with its four iodine atoms, amino acid component, and specifically labeled carbon atoms. The compound features a diphenyl ether linkage connecting two iodinated aromatic rings, with one ring bearing the six 13C labels.

Table 1: Chemical Properties of Thyroxine-13C6

Property	Value
Chemical Formula	C15H11I4NO4
Molecular Weight	782.83 g/mol
Isotopic Labeling	Six carbon-13 atoms in phenolic ring
CAS Number	1217780-14-7
European Community Number	978-478-3
Creation Date (PubChem)	July 26, 2010
Last Modified (PubChem)	April 5, 2025

Nomenclature and Identification

Thyroxine-13C6 is identified through several systematic and common names in scientific literature. The primary designation directly indicates the parent compound (thyroxine) and the nature of the isotopic labeling (six carbon-13 atoms). For formal identification, this compound has been assigned the Chemical Abstracts Service (CAS) registry number 1217780-14-7 and European Community (EC) Number 978-478-3.

Several synonyms for Thyroxine-13C6 exist in scientific literature and commercial catalogues, including:

• Levothyroxine-13C6

• L-Thyroxine-13C6-1

• O-(4-Hydroxy-3,5-diiodophenyl-13C6)-3,5-diiodo-L-tyrosine

• (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)oxy-3,5-diiodophenyl]propanoic acid

• (S)-2-Amino-3-(4-(4-hydroxy-3,5-diiodophenoxy-1,2,3,4,5,6-13C6)-3,5-diiodophenyl)propanoic acid

The systematic chemical name provides the most complete description of the compound's structure, stereochemistry, and isotopic labeling pattern, though shorter forms are often used for practical purposes in research publications and commercial listings.

Applications in Research

The primary application of Thyroxine-13C6 lies in pharmacokinetic studies of thyroid hormone therapy. The compound's unique advantage stems from its ability to be distinguished from endogenous thyroxine through selective analytical detection, enabling researchers to accurately determine pharmacokinetic parameters without interference from naturally occurring hormones.

Research utilizing Thyroxine-13C6 has provided valuable insights into how factors such as age, weight, and sex affect levothyroxine pharmacokinetics. One significant study employed a 13C6-LT4 tracer method to characterize the pharmacokinetics of levothyroxine in different age groups following a single dose administration. This approach, using specific and accurate tandem mass spectrometry, permitted clear differentiation between the 13C6-labeled compound and endogenous thyroxine.

Analytical Methods and Detection

The detection and quantification of Thyroxine-13C6 in biological samples rely primarily on advanced mass spectrometric techniques. Tandem mass spectrometry (MS/MS) offers the sensitivity and specificity needed to distinguish the isotopically labeled compound from unlabeled thyroxine based on the mass difference resulting from the six carbon-13 atoms.

Related Isotopically Labeled Compounds

While Thyroxine-13C6 represents one approach to isotopic labeling of thyroid hormones, other labeled versions exist for specialized research applications. A related compound is O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine-carboxy,alpha,beta,1,2,3,4,5,6-13C9-15N, which incorporates nine carbon-13 atoms and one nitrogen-15 atom. This more extensively labeled variant enables even more specific detection in complex biological matrices.

Another related compound is 3,3',5-Triiodo-L-thyronine-13C6 (T3-13C6), which represents the labeled version of triiodothyronine, the more biologically active form of thyroid hormone that results from the peripheral deiodination of thyroxine. The availability of labeled versions of both T4 and T3 allows researchers to track the conversion process and better understand the metabolic pathways of thyroid hormones.

Comparison with Unlabeled Levothyroxine

Unlabeled levothyroxine remains the primary therapeutic agent for treating hypothyroidism, a condition where the thyroid gland is no longer able to produce sufficient quantities of thyroid hormone. Prior to the development of synthetic levothyroxine, desiccated thyroid products derived from animal sources were used, but these are no longer recommended for most patients due to concerns about variable hormone content and unfavorable T4:T3 ratios.

The human thyroid gland naturally secretes thyroid hormones in a T4:T3 ratio of approximately 14:1, whereas desiccated thyroid products contain a ratio of 4.2:1. This higher proportion of T3 in desiccated products can lead to supraphysiologic levels of T3, potentially resulting in adverse effects. Synthetic levothyroxine, including Thyroxine-13C6, maintains the proper physiological ratio when properly dosed.